Cas no 2748525-42-8 (UR-144 N-(5-hydroxypentyl) metabolite-d5)

• Product Name: UR-144 N-(5-hydroxypentyl) metabolite-d5
• CAS No: 2748525-42-8
• MF: C₂₁H₂₄D₅NO₂
• MW: 332.49
• CID: 5078355
• Update Time: 2025-06-14

UR-144 N-(5-hydroxypentyl) metabolite-d5 Chemical and Physical Properties

Names and Identifiers

• UR-144 N-(5-hydroxypentyl) metabolite-d5

• Inchi： 1S/C21H29NO2/c1-20(2)19(21(20,3)4)18(24)16-14-22(12-8-5-9-13-23)17-11-7-6-10-15(16)17/h6-7,10-11,14,19,23H,5,8-9,12-13H2,1-4H3/i6D,7D,10D,11D,14D
• InChI Key： AFWBYMXUEMOBRP-OAWGXGCBSA-N
• SMILES： C1([2H])=C([2H])C([2H])=C([2H])C2C(C(C3C(C)(C)C3(C)C)=O)=C([2H])N(CCCCCO)C1=2

Additional information on UR-144 N-(5-hydroxypentyl) metabolite-d5

Research Brief on UR-144 N-(5-hydroxypentyl) metabolite-d5 (CAS: 2748525-42-8): Recent Advances and Applications

UR-144 N-(5-hydroxypentyl) metabolite-d5 (CAS: 2748525-42-8) is a deuterated analog of the UR-144 metabolite, a synthetic cannabinoid with significant pharmacological interest. This compound has garnered attention in recent studies due to its utility as an internal standard in analytical chemistry, particularly in mass spectrometry-based assays for detecting and quantifying cannabinoid metabolites in biological samples. The deuterium labeling enhances its stability and detection sensitivity, making it invaluable for forensic toxicology, pharmacokinetic studies, and drug metabolism research.

Recent research has focused on optimizing the synthesis and purification of UR-144 N-(5-hydroxypentyl) metabolite-d5 to ensure high isotopic purity and yield. Advances in synthetic methodologies, including the use of deuterated precursors and catalytic deuteration techniques, have improved the scalability and cost-effectiveness of production. These developments are critical for meeting the growing demand for reliable reference standards in cannabinoid research and regulatory compliance testing.

In pharmacokinetic studies, UR-144 N-(5-hydroxypentyl) metabolite-d5 has been employed to investigate the metabolic pathways of UR-144 and related synthetic cannabinoids. Studies utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS) have demonstrated its role in elucidating phase I and phase II metabolism, including hydroxylation and glucuronidation processes. These findings contribute to a deeper understanding of the biotransformation of synthetic cannabinoids and their potential toxicological effects.

Forensic applications of UR-144 N-(5-hydroxypentyl) metabolite-d5 have also expanded, particularly in the detection of synthetic cannabinoids in human urine and blood samples. Its use as an internal standard has improved the accuracy and reproducibility of quantitative assays, enabling more reliable identification of illicit drug use. Recent publications highlight its integration into multi-analyte screening panels, which are essential for addressing the rapid emergence of novel psychoactive substances in the drug market.

Looking ahead, ongoing research aims to explore the broader applications of UR-144 N-(5-hydroxypentyl) metabolite-d5 in clinical and environmental toxicology. For instance, its potential role in studying the environmental persistence of cannabinoid metabolites and their ecological impact is an emerging area of interest. Additionally, collaborations between academic institutions and regulatory agencies are expected to further validate its use in standardized testing protocols.

In conclusion, UR-144 N-(5-hydroxypentyl) metabolite-d5 (CAS: 2748525-42-8) represents a critical tool in advancing cannabinoid research. Its applications in analytical chemistry, pharmacokinetics, and forensic science underscore its importance in both academic and industrial settings. Future studies will likely continue to refine its synthesis and expand its utility, solidifying its role as a cornerstone in the study of synthetic cannabinoids.